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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dlin-MeOH, chemically known as (6Z,9Z,28Z,31Z)-heptatriaconta-6,9,28,31-tetraen-19-ol, is a

crucial lipid excipient in the formulation of lipid nanoparticles (LNPs) for the delivery of nucleic

acid-based therapeutics. Its branched, unsaturated structure is fundamental to the efficacy of

these delivery systems. This technical guide provides a comprehensive overview of the

plausible synthesis pathway for Dlin-MeOH, detailing the starting materials, experimental

protocols, and expected quantitative data. The synthesis involves a Grignard reaction, a

powerful tool in organic chemistry for the formation of carbon-carbon bonds.

Introduction
The advent of mRNA-based vaccines and therapies has underscored the critical role of

sophisticated drug delivery systems. Lipid nanoparticles have emerged as the leading platform

for nucleic acid delivery, and the constituent lipids are key to their success. Dlin-MeOH is a

tertiary alcohol lipid that, upon formulation, can be functionalized to create cationic lipids

essential for encapsulating and delivering negatively charged nucleic acids. Understanding the

synthesis of Dlin-MeOH is therefore of paramount importance for researchers and developers

in the field of nanomedicine.
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The most probable synthetic route to Dlin-MeOH involves the reaction of a linoleyl Grignard

reagent with a linoleic acid ester. This approach leverages the readily available and

biocompatible linoleic acid as the primary starting material. The overall strategy is to couple two

18-carbon linoleyl chains to a central carbonyl carbon, which is then reduced to a hydroxyl

group.

Starting Materials
The synthesis of Dlin-MeOH originates from linoleic acid, an unsaturated omega-6 fatty acid.

The key precursors derived from linoleic acid are:

Linoleyl Halide (e.g., Linoleyl Bromide): This serves as the precursor to the Grignard reagent.

Linoleic Acid Ester (e.g., Methyl Linoleate): This acts as the electrophilic carbonyl source.

Table 1: Starting Materials and Reagents

Compound Molecular Formula
Molecular Weight (
g/mol )

Role

Linoleic Acid C₁₈H₃₂O₂ 280.45
Ultimate Starting

Material

Thionyl Chloride SOCl₂ 118.97
Reagent for Acid

Chloride Formation

Lithium Aluminium

Hydride
LiAlH₄ 37.95 Reducing Agent

Phosphorus

Tribromide
PBr₃ 270.69 Brominating Agent

Magnesium Turnings Mg 24.31
Formation of Grignard

Reagent

Methyl Linoleate C₁₉H₃₄O₂ 294.47 Electrophile

Diethyl Ether

(anhydrous)
(C₂H₅)₂O 74.12 Solvent

Hydrochloric Acid (aq) HCl 36.46 Quenching Agent

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b10856944?utm_src=pdf-body
https://www.benchchem.com/product/b10856944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow
The synthesis can be broken down into three main stages:

Preparation of Linoleyl Bromide: Conversion of linoleic acid to linoleyl alcohol, followed by

bromination.

Formation of Linoleyl Magnesium Bromide (Grignard Reagent): Reaction of linoleyl bromide

with magnesium metal.

Grignard Reaction and Formation of Dlin-MeOH: Reaction of the Grignard reagent with

methyl linoleate, followed by acidic workup.

Stage 1: Preparation of Linoleyl Bromide Stage 2: Grignard Reagent Formation

Stage 3: Dlin-MeOH Synthesis

Linoleic Acid Linoleyl Alcohol1. Reduction (LiAlH4) Linoleyl Bromide2. Bromination (PBr3) Linoleyl MgBr3. Reaction with Mg

Dlin-MeOH

4. Grignard Reaction
(with Methyl Linoleate)

Methyl Linoleate

Starting Materials Intermediates

Final Product
Linoleic Acid Linoleyl Alcohol

Methyl Linoleate

Dlin-MeOH

Linoleyl Bromide Linoleyl
Magnesium Bromide
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starting-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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